Cas no 1215767-96-6 (5-Amino-3-chloro-1-methylisoquinoline)

• Product Name: 5-Amino-3-chloro-1-methylisoquinoline
• CAS No: 1215767-96-6
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 2106089
• Update Time: 2023-08-03

5-Amino-3-chloro-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methylisoquinolin-5-amine
• 5-Amino-3-chloro-1-methylisoquinoline
• WDPFKUHZQWZKFE-UHFFFAOYSA-N

• Inchi： 1S/C10H9ClN2/c1-6-7-3-2-4-9(12)8(7)5-10(11)13-6/h2-5H,12H2,1H3
• InChI Key： WDPFKUHZQWZKFE-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(=CC=CC=2C(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Topological Polar Surface Area: 38.9